(12Z)-11,14-Di(propan-2-yl)-4,11,14,21-tetrazanonacyclo[22.6.6.02,23.04,12.05,10.013,21.015,20.025,30.031,36]hexatriaconta-5,7,9,12,15,17,19,25,27,29,31,33,35-tridecaene

• Molecular Formula: C38H38N4
• Molecular Weight: 550.7 g/mol
• IUPAC Name: (12Z)-11,14-di(propan-2-yl)-4,11,14,21-tetrazanonacyclo[22.6.6.02,23.04,12.05,10.013,21.015,20.025,30.031,36]hexatriaconta-5,7,9,12,15,17,19,25,27,29,31,33,35-tridecaene
• InChI: InChI=1S/C38H38N4/c1-23(2)41-33-19-11-9-17-31(33)39-21-29-30(22-40-32-18-10-12-20-34(32)42(24(3)4)38(40)37(39)41)36-27-15-7-5-13-25(27)35(29)26-14-6-8-16-28(26)36/h5-20,23-24,29-30,35-36H,21-22H2,1-4H3/b38-37-
• InChI Key: MQDAPFBOMMZQEQ-DTTHWBISSA-N
• Isomeric SMILES: CC(C)N\1C2=CC=CC=C2N3/C1=C/4\N(CC5C(C3)C6C7=CC=CC=C7C5C8=CC=CC=C68)C9=CC=CC=C9N4C(C)C
• Canonical SMILES: CC(C)N1C2=CC=CC=C2N3C1=C4N(CC5C(C3)C6C7=CC=CC=C7C5C8=CC=CC=C68)C9=CC=CC=C9N4C(C)C

Description

(12Z)-11,14-Di(propan-2-yl)-4,11,14,21-tetrazanonacyclo[22.6.6.02,23.04,12.05,10.013,21.015,20.025,30.031,36]hexatriaconta-5,7,9,12,15,17,19,25,27,29,31,33,35-tridecaene is a complex organic compound with a molecular formula of C38H38N4. This compound is known for its unique structure, which includes benzimidazole and ethanoanthracene moieties. It is typically found in a white to off-white powder form and is sensitive to air and moisture .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (12Z)-11,14-Di(propan-2-yl)-4,11,14,21-tetrazanonacyclo[226602,2304,1205,10013,21015,20025,30031,36]hexatriaconta-5,7,9,12,15,17,19,25,27,29,31,33,35-tridecaene involves multiple stepsThe reaction conditions often require an inert atmosphere, such as nitrogen or argon, to prevent oxidation and moisture sensitivity .

Industrial Production Methods

Industrial production of this compound is typically carried out in specialized chemical plants equipped with advanced synthesis and purification technologies. The process involves large-scale reactions under controlled conditions to ensure high yield and purity. The final product is usually obtained through crystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

(12Z)-11,14-Di(propan-2-yl)-4,11,14,21-tetrazanonacyclo[22.6.6.02,23.04,12.05,10.013,21.015,20.025,30.031,36]hexatriaconta-5,7,9,12,15,17,19,25,27,29,31,33,35-tridecaene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitutions, where functional groups are replaced by nucleophiles

Common Reagents and Conditions

The reactions typically require specific reagents and conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride; often in anhydrous solvents.

Substitution: Nucleophiles such as halides, amines; often in polar aprotic solvents

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzimidazole derivatives with additional oxygen-containing functional groups, while reduction may produce more saturated analogs .

Scientific Research Applications

(12Z)-11,14-Di(propan-2-yl)-4,11,14,21-tetrazanonacyclo[22.6.6.02,23.04,12.05,10.013,21.015,20.025,30.031,36]hexatriaconta-5,7,9,12,15,17,19,25,27,29,31,33,35-tridecaene has a wide range of scientific research applications:

Chemistry: Used as a ligand in coordination chemistry and catalysis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in various diseases.

Industry: Utilized in the development of advanced materials and chemical processes

Mechanism of Action

The mechanism of action of (12Z)-11,14-Di(propan-2-yl)-4,11,14,21-tetrazanonacyclo[22.6.6.02,23.04,12.05,10.013,21.015,20.025,30.031,36]hexatriaconta-5,7,9,12,15,17,19,25,27,29,31,33,35-tridecaene involves its interaction with specific molecular targets and pathways. The benzimidazole moiety is known to interact with enzymes and receptors, modulating their activity. The ethanoanthracene structure contributes to the compound’s stability and binding affinity .

Comparison with Similar Compounds

Similar Compounds

• 1,3-Bis(2,6-diisopropylphenyl)-1,3-dihydro-2H-imidazol-2-ylidene
• 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride
• Tetrakis(dimethylamino)ethylene

Uniqueness

(12Z)-11,14-Di(propan-2-yl)-4,11,14,21-tetrazanonacyclo[22.6.6.02,23.04,12.05,10.013,21.015,20.025,30.031,36]hexatriaconta-5,7,9,12,15,17,19,25,27,29,31,33,35-tridecaene stands out due to its unique combination of benzimidazole and ethanoanthracene moieties. This structure imparts distinct chemical and biological properties, making it valuable for various applications .